Cas no 5989-02-6 (Loliolide)

• Product Name: Loliolide
• CAS No: 5989-02-6
• MF: C₁₁H₁₆O₃
• MW: 196.24294
• MDL: MFCD31560831
• CID: 372834
• PubChem ID: 100332
• Update Time: 2024-11-02

Loliolide Chemical and Physical Properties

Names and Identifiers

• 2(4H)-Benzofuranone,5,6,7,7a-tetrahydro-6-hydroxy-4,4,7a-trimethyl-, (6S,7aR)-
• Loliolide
• Loliolid
• Digiprolactone
• Calendin
• Caulilide
• NSC 289632
• [ "" ]
• (6S,7aR)-6-hydroxy-4,4,7a-trimethyl-6,7-dihydro-5H-benzofuran-2-one
• (-)-loliolide
• CS-0137966
• (6S,7AR)-LOLIOLIDE
• LOLIOLIDE (B712568K091)
• (3S,5R)-Loliolide
• NSC-289632
• NCGC00385365-01
• (6S,7aR)-6-hydroxy-4,4,7a-trimethyl-6,7-dihydro-5H-1-benzofuran-2-one
• 5989-02-6
• 1,3-Dihydroxy-3,5,5-trimethylcyclohexylidene-4-acetic acid lactone
• AKOS030231291
• CHEBI:69774
• Q27138116
• DTXCID801477117
• SCHEMBL789415
• (6S,7aR)-6-hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
• UNII-U3BB4IM281
• HY-118020A
• FS-7957
• U3BB4IM281
• 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-6-hydroxy-4,4,7a-trimethyl-, (6S-cis)-
• 2(4H)-BENZOFURANONE, 5,6,7,7A-TETRAHYDRO-6beta-HYDROXY-4,4,7Abeta-TRIMETHYL-
• LOLIOLIDE, (-)-
• DTXSID501019112
• 2(4H)-BENZOFURANONE, 5,6,7,7A-TETRAHYDRO-6.BETA.-HYDROXY-4,4,7A.BETA.-TRIMETHYL-
• NCGC00385365-01_C11H16O3_2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-6-hydroxy-4,4,7a-trimethyl-, (6S,7aR)-
• CHEMBL227113
• BDBM50463330
• 2(4H)-BENZOFURANONE, 5,6,7,7A-TETRAHYDRO-6-HYDROXY-4,4,7A-TRIMETHYL-, (6S,7AR)-
• XEVQXKKKAVVSMW-WRWORJQWSA-N
• (+)-Isololiolide
• (6S,7alphaR)-Loliolide
• 81444-64-6
• 147730-52-7
• (+)-Loliolide
• Isololiolide
• 10309-35-0
• 10481-90-0
• 38274-00-9
• DA-54994

• MDL： MFCD31560831
• Inchi： InChI=1S/C11H16O3/c1-10(2)5-7(12)6-11(3)8(10)4-9(13)14-11/h4,7,12H,5-6H2,1-3H3/t7-,11+/m0/s1
• InChI Key： XEVQXKKKAVVSMW-WRWORJQWSA-N
• SMILES： CC1(C)C[C@@H](C[C@]2(C)C1=CC(=O)O2)O

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-153 ºC
• Boiling Point: 352.7±42.0 °C at 760 mmHg
• Flash Point: 153.7±20.7 °C
• Solubility: Dissolution (61 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.40920
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Loliolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans